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Compound of Interest

Compound Name: 4-(2-Aminopropyl)morpholine

Cat. No.: B1360349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-(2-Aminopropyl)morpholine. The information is curated for professionals in

research and development, offering quantitative data, experimental context, and logical

workflows to support further investigation and application of this compound.

Core Physicochemical Data
The fundamental physicochemical properties of 4-(2-Aminopropyl)morpholine are

summarized in the tables below. This data is essential for understanding the compound's

behavior in various experimental and physiological conditions.

General and Physical Properties
Property Value Source

Molecular Formula C₇H₁₆N₂O [1][2]

Molecular Weight 144.21 g/mol [1][2]

Boiling Point 96-98 °C (at 20 Torr) [1]

Density 0.983 ± 0.06 g/cm³ (Predicted) [1]

CAS Number 50998-05-5 [1][2]
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Acid-Base and Partitioning Properties
Property Value Source

pKa 9.97 ± 0.10 (Predicted) [1]

Experimental Protocols
Detailed experimental protocols for the precise determination of the physicochemical properties

of morpholine derivatives are crucial for ensuring data accuracy and reproducibility. While

specific experimental procedures for 4-(2-Aminopropyl)morpholine are not extensively

published, the following are generalized methodologies commonly employed for similar

compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like 4-(2-Aminopropyl)morpholine, which may have relatively high

boiling points at atmospheric pressure, vacuum distillation is often employed to prevent

decomposition.

Methodology:

Apparatus Setup: A micro-distillation apparatus is assembled, including a small distilling

flask, a condenser, a receiving flask, and a connection to a vacuum pump and a manometer.

Sample Preparation: A small, measured volume of 4-(2-Aminopropyl)morpholine is placed

in the distilling flask along with a boiling chip or a magnetic stirrer to ensure smooth boiling.

Vacuum Application: The system is evacuated to a specific, stable pressure (e.g., 20 Torr),

which is monitored by the manometer.

Heating: The distilling flask is gently heated in a heating mantle or oil bath.

Temperature Measurement: The temperature of the vapor is measured with a thermometer

placed at the vapor outlet to the condenser.
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Data Recording: The temperature at which the liquid boils and a steady stream of distillate is

collected is recorded as the boiling point at that specific pressure.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification
GC-MS is a powerful analytical technique used to separate, identify, and quantify individual

chemical compounds within a sample.

Methodology:

Sample Preparation: A dilute solution of 4-(2-Aminopropyl)morpholine is prepared in a

volatile organic solvent (e.g., methanol or dichloromethane).

Injection: A small volume (typically 1 µL) of the sample is injected into the gas

chromatograph.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

capillary column. The separation is based on the differential partitioning of the analyte

between the mobile phase (carrier gas) and the stationary phase coated on the column wall.

The oven temperature is programmed to ramp up to facilitate the elution of the compound.

Ionization: As the compound elutes from the column, it enters the mass spectrometer, where

it is ionized, typically by electron impact (EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., a quadrupole).

Detection: The detector records the abundance of each ion, generating a mass spectrum

that serves as a molecular fingerprint for identification. The retention time from the

chromatogram and the fragmentation pattern from the mass spectrum are used to confirm

the identity and purity of the compound.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physicochemical and analytical

characterization of a chemical compound such as 4-(2-Aminopropyl)morpholine.
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Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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